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bromonicotinate

Cat. No.: B1388417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of Ethyl 2-(benzylamino)-5-bromonicotinate. Due to the limited availability of

published experimental data for this specific molecule, this guide combines established

chemical principles with data from analogous structures to present a predictive yet scientifically

grounded resource. It includes a detailed, plausible experimental protocol for its synthesis via

the Buchwald-Hartwig amination, predicted spectroscopic data (¹H NMR, ¹³C NMR, IR, and

Mass Spectrometry), and a summary of its key chemical properties. This document is intended

to serve as a foundational reference for researchers interested in the synthesis and potential

applications of this and related compounds.

Introduction
Ethyl 2-(benzylamino)-5-bromonicotinate is a substituted pyridine derivative. The core

structure, a nicotinic acid ester, is a common scaffold in medicinal chemistry. The presence of a

bromine atom and a benzylamino group offers multiple sites for further functionalization,

making it an interesting building block for the synthesis of more complex molecules with

potential biological activities. While specific studies on this compound are scarce in publicly

available literature, its structural motifs are present in compounds investigated for various
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therapeutic areas. This guide aims to fill the existing information gap by providing a detailed

theoretical and practical framework for its synthesis and characterization.

Molecular Structure and Properties
The molecular structure of Ethyl 2-(benzylamino)-5-bromonicotinate consists of a pyridine

ring substituted at the 2, 3, and 5 positions. An ethyl carboxylate group is attached at the 3-

position, a benzylamino group at the 2-position, and a bromine atom at the 5-position.

Below is a 2D representation of the molecular structure:
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[https://www.benchchem.com/product/b1388417#ethyl-2-benzylamino-5-bromonicotinate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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